2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole

• IUPAC Name: 2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]benzimidazole
• InChI: InChI=1S/C23H22N2O3/c1-26-20-12-6-3-9-17(20)15-25-19-11-5-4-10-18(19)24-23(25)16-28-22-14-8-7-13-21(22)27-2/h3-14H,15-16H2,1-2H3
• InChI Key: CLTTZJPTXRECET-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2C3=CC=CC=C3N=C2COC4=CC=CC=C4OC
• Molecular Formula: C23H22N2O3
• Molecular Weight: 374.4 g/mol

Description

2-[(2-Methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole (MMPB) is a heterocyclic compound with a wide range of applications in scientific research. It is a member of the benzodiazepine family and can be used as a ligand in coordination chemistry and as a fluorescent probe in biological systems. MMPB is a versatile compound that can be used to study a variety of biological processes, including enzyme inhibition, signal transduction, and protein-protein interaction.

Scientific Research Applications

2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole has a number of applications in scientific research. It has been used as a fluorescent probe to study the binding of proteins to DNA, as well as to study the interaction of proteins with other molecules. It has also been used as a ligand in coordination chemistry, as well as a reagent in organic synthesis. Additionally, 2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole has been used to study the inhibition of enzymes, signal transduction, and protein-protein interaction.

Mechanism of Action

2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole binds to proteins and other molecules through a variety of mechanisms. It is able to form hydrogen bonds with the protein, as well as form van der Waals interactions with the protein. Additionally, 2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole is able to form covalent bonds with the protein, as well as form electrostatic interactions with the protein. All of these interactions lead to the binding of 2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole to the protein and allow for the study of various biological processes.
Biochemical and Physiological Effects
2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole has been shown to have a number of biochemical and physiological effects. In particular, it has been shown to inhibit the activity of certain enzymes, such as phosphodiesterases and proteases. Additionally, 2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole has been shown to have an effect on signal transduction pathways, as well as modulate protein-protein interactions.

Advantages and Limitations for Lab Experiments

2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole has a number of advantages and limitations when used in laboratory experiments. One of the major advantages of 2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole is its high solubility in water, which makes it easy to use in a variety of experiments. Additionally, 2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole is relatively non-toxic, which makes it safe to use in biological systems. However, 2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole does have some limitations. It has a relatively short half-life in biological systems, which can limit its usefulness in certain experiments. Additionally, 2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole can be difficult to synthesize in large quantities, which can limit its use in large-scale experiments.

Future Directions

There are a number of potential future directions for the use of 2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole in scientific research. One potential direction is to use 2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole as a fluorescent probe to study the binding of proteins to DNA, as well as to study the interaction of proteins with other molecules. Additionally, 2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole could be used to study the inhibition of enzymes, signal transduction, and protein-protein interaction. Additionally, 2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole could be used to study the regulation of gene expression, as well as the role of 2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole in the development of cancer. Finally, 2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole could be used to study the effects of environmental pollutants on biological systems.

Synthesis Methods

2-[(2-methoxyphenoxy)methyl]-1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole can be synthesized via a number of different routes. The most common route is the reaction of 2-methoxyphenol and 2-methoxybenzaldehyde in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction yields the desired compound in high yields. Other methods of synthesis include the use of anhydrous ammonia, as well as the use of other organic solvents.